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Compound of Interest

Compound Name: (+)-Linalool

CAS No.: 126-90-9

Cat. No.: B089832

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of (S)-(+)-Linalool

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of (S)-(+)-Linalool, also known as coriandrol.[1][2] (S)-(+)-Linalool is the (S)-

enantiomer of linalool, a naturally occurring terpene alcohol found in a wide variety of flowers

and spice plants.[3][4][5] Due to its distinct sweet, floral, and citric aroma, it is a significant

compound in the fragrance, flavor, and cosmetic industries.[6][7] This document details its

chemical and physical characteristics, provides experimental protocols for its analysis, and

illustrates key processes through diagrams for enhanced clarity.

Chemical and Physical Properties
The fundamental properties of (S)-(+)-Linalool are summarized below. These values are

critical for its application in various scientific and industrial contexts.

Table 1: General and Chemical Properties of (S)-(+)-
Linalool
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Property Value Reference

IUPAC Name
(3S)-3,7-dimethylocta-1,6-dien-

3-ol
[3]

Synonyms
(+)-Linalool, Coriandrol, d-

Linalool
[1][2][3]

Molecular Formula C₁₀H₁₈O [1][3][8]

Molecular Weight 154.25 g/mol [1][3][8]

CAS Number 126-90-9 [3]

Appearance
Colorless to pale yellow

liquid/oil
[5][8][9]

Odor Sweet, floral, with citric notes [6][7]

Table 2: Physicochemical Data for (S)-(+)-Linalool
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Property Value Conditions Reference

Boiling Point 198–199 °C at 760 mmHg [8][10]

Melting Point < -20 °C [10]

Density ~0.862 g/cm³ at 20 °C [8]

Refractive Index ~1.4623
at 20 °C, Sodium D-

line
[11]

Specific Optical

Rotation ([α]D)
+17.4° to +19° Ethanol [12][13][14]

Water Solubility 1.45 - 1.59 g/L at 25 °C [2][15]

Solubility in Organic

Solvents
Soluble

In ethanol, ether,

propylene glycol, fixed

oils

[2][15][16]

Insolubility Insoluble In glycerol [2][15]

Vapor Pressure 0.17 mmHg at 25 °C [17][18]

Flash Point 75 °C (167 °F) [1]

Experimental Protocols
Accurate determination of the physicochemical properties of chiral molecules like (S)-(+)-
Linalool is essential for quality control and research. The following sections detail the

methodologies for key analytical experiments.

Determination of Specific Optical Rotation
Optical rotation is a critical property for distinguishing between enantiomers. The measurement

quantifies the rotation of plane-polarized light as it passes through a sample.[19][20]

Principle: Chiral molecules rotate the plane of polarized light. The direction and magnitude of

this rotation are unique to the enantiomer. Dextrorotatory compounds, designated as (+), rotate

the plane clockwise.[21][22]
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Apparatus:

Polarimeter (accurate to at least 0.05°)[21]

Sodium D-line light source (589.3 nm)[21]

Polarimeter sample tube (standard length 1.0 dm)

Volumetric flasks and pipettes

Analytical balance

Methodology:

Instrument Calibration: Determine the zero point of the polarimeter by running a blank

measurement with the sample tube filled only with the specified solvent (e.g., ethanol).[21]

Sample Preparation: Accurately weigh a known amount of (S)-(+)-Linalool and dissolve it in

a precise volume of a suitable solvent (e.g., ethanol) to achieve a known concentration (c),

expressed in g/mL.[22][23]

Measurement:

Rinse the polarimeter tube with the prepared solution and then fill it, ensuring no air

bubbles are present.

Place the filled tube in the polarimeter.

Record the observed angular rotation (α) at a constant temperature, typically 20°C or

25°C.[21]

Calculation of Specific Rotation: The specific rotation ([α]) is calculated using the following

formula:[22]

[α] = α / (l × c)

Where:
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α = observed rotation in degrees

l = path length of the sample tube in decimeters (dm)

c = concentration of the solution in g/mL

Preparation

Measurement Calculation

Calibrate Polarimeter
(Solvent Blank)

Fill Sample Tube
(1.0 dm)

Prepare Solution
(S)-(+)-Linalool in Ethanol)

Measure Observed
Rotation (α) at 20°C

Calculate Specific Rotation
[α] = α / (l × c)

Click to download full resolution via product page

Workflow for Measuring Optical Rotation.

Enantiomeric Analysis by Chiral Gas Chromatography
(GC)
To determine the enantiomeric purity or the ratio of (S)-(+)-Linalool to its (R)-(-)-enantiomer in

a sample, chiral gas chromatography is the standard method.[4][24]

Principle: This technique uses a capillary column with a chiral stationary phase (CSP), often a

derivatized cyclodextrin.[25][26] The two enantiomers interact differently with the CSP, forming

transient diastereomeric complexes with slightly different thermodynamic stabilities.[27] This

difference in interaction leads to different retention times, allowing for their separation and

quantification.[27][28]

Apparatus:

Gas Chromatograph (GC) system

Chiral capillary column (e.g., modified γ-cyclodextrin stationary phase)[13]
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Mass Spectrometer (MS) or Flame Ionization Detector (FID)

Autosampler and vials

Helium or hydrogen carrier gas

Methodology:

Sample Preparation: Dilute the essential oil or linalool sample in a suitable volatile solvent

(e.g., hexane or dichloromethane) to an appropriate concentration (e.g., 1% v/v).[4]

GC-MS/FID Method Setup:

Injector: Set to a temperature that ensures rapid volatilization without thermal degradation

(e.g., 250°C). Use split mode injection.

Oven Program: Implement a temperature program that provides optimal separation of the

enantiomers. A typical program might start at a low temperature (e.g., 60°C), hold for

several minutes, and then ramp at a controlled rate (e.g., 4°C/min) to a final temperature

(e.g., 220°C).[13]

Carrier Gas: Maintain a constant flow rate of the carrier gas (e.g., Helium).

Detector: Set the MS or FID to the appropriate temperature and acquisition parameters.

Analysis:

Inject the prepared sample into the GC system.

The enantiomers are separated on the chiral column as they pass through it.

The detector records the signal as each enantiomer elutes.

Data Interpretation:

Identify the peaks corresponding to (S)-(+)-Linalool and (R)-(-)-Linalool based on their

retention times, confirmed by running authentic standards.[4]
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Calculate the percentage of each enantiomer by integrating the area under their

respective peaks.

The enantiomeric excess (ee%) can be calculated from the peak areas of the two

enantiomers.[4]

Sample Preparation
(Dilute in Hexane)

GC Injection
(Split Mode, 250°C)

Separation on Chiral Column
(Temperature Programmed)

Detection
(MS or FID)

Data Analysis
(Peak Integration, ee% Calculation)

Click to download full resolution via product page

Experimental Workflow for Chiral GC Analysis.

Biosynthetic Pathway
In nature, linalool is synthesized in plants from geranyl diphosphate (GPP), a common

precursor in the terpene synthesis pathway. The specific enantiomer produced, (S)-(+)-
Linalool or (R)-(-)-Linalool, is determined by the stereospecificity of the enzyme linalool

synthase (LIS) present in the particular plant species.[4]
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Linalool Biosynthesis

Geranyl Diphosphate (GPP)

Linalool Synthase (LIS)
(Enzymatic Conversion)

(S)-(+)-Linalool
(Coriandrol)

 (S)-LIS

(R)-(-)-Linalool
(Licareol)

 (R)-LIS

Click to download full resolution via product page

Simplified Biosynthetic Pathway of Linalool Enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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